Cas no 26898-14-6 (Benzene, methyl(methylthio)-)

Benzene, methyl(methylthio)- structure
Benzene, methyl(methylthio)- structure
Product Name:Benzene, methyl(methylthio)-
CAS No:26898-14-6
MF:C8H10S
MW:138.230000972748
CID:1429257
PubChem ID:259743
Update Time:2025-04-20

Benzene, methyl(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, methyl(methylthio)-
    • 1-methyl-2-methylsulfanylbenzene
    • DTXSID10293502
    • 2-Methylbenzenethiol, S-methyl-
    • 26898-14-6
    • NSC90083
    • Benzene, 1-methyl-2-(methylthio)-
    • 1-methyl-2-(methylthio)benzene
    • G30563
    • Methyl o-tolyl sulfide
    • A807707
    • Z785054008
    • 2-Methyl-(1-thiaethyl)benzene
    • methyl(o-tolyl)sulfane
    • 1-Methyl-2-(methylsulfanyl)benzene
    • 2-Methyl thioanisole
    • 2-METHYLBENZYL MERCAPTAN, 97
    • NCIOpen2_001459
    • CS-0309255
    • EN300-1710182
    • SCHEMBL407202
    • 14092-00-3
    • NSC-90083
    • InChI=1/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
    • Sulfide, methyl o-tolyl
    • o-Cresyl methyl sulfide
    • BHWJMPDCCDMCKC-UHFFFAOYSA-
    • 1-Methyl-2-(methylsulfanyl)benzene #
    • 2-(Methylthio)toluene
    • 2-methylthioanisole
    • methyl tolyl thioether
    • AKOS006239018
    • Inchi: 1S/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
    • InChI Key: BHWJMPDCCDMCKC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 138.0504
  • Monoisotopic Mass: 138.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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